2-methyl-N-(6-methylheptan-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxamide

• IUPAC Name: 2-methyl-N-(6-methylheptan-2-yl)-1-oxoisoquinoline-4-carboxamide
• InChI: InChI=1S/C19H26N2O2/c1-13(2)8-7-9-14(3)20-18(22)17-12-21(4)19(23)16-11-6-5-10-15(16)17/h5-6,10-14H,7-9H2,1-4H3,(H,20,22)
• InChI Key: FQOTYXYPVPDIGY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)NC(=O)C1=CN(C(=O)C2=CC=CC=C21)C
• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol

Description

2-methyl-N-(6-methylheptan-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxamide is a synthetic isoquinoline derivative characterized by a 1,2-dihydroisoquinoline core substituted with a methyl group at position 2, a carbonyl group at position 1, and a carboxamide moiety at position 2. The N-substituent, 6-methylheptan-2-yl, introduces significant hydrophobicity and steric bulk, which may influence pharmacokinetic properties such as membrane permeability and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-methyl-N-(6-methylheptan-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxamide typically involves multi-step organic reactions. The starting materials often include isoquinoline derivatives and specific alkylating agents. The reaction conditions may involve the use of catalysts, solvents, and controlled temperatures to achieve the desired product.

Industrial Production Methods: Industrial production of this compound may involve large-scale organic synthesis techniques, including batch and continuous flow processes. The optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for maximizing yield and purity.

Types of Reactions:

Oxidation: This compound can undergo oxidation reactions, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, potentially altering its biological activity.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups, modifying its chemical properties.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens and nucleophiles are employed in substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

2-methyl-N-(6-methylheptan-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-methyl-N-(6-methylheptan-2-yl)-1-oxo-1,2-dihydroisoquinoline-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Table 2: Bioactivity and Selectivity Trends

Compound	Structural Feature	Potential Bioactivity
Target compound	Branched aliphatic chain	Enhanced metabolic stability
67	Adamantyl group	Improved target selectivity
Benzimidazole hybrid	Heterocyclic substituent	Stronger receptor binding